Physcion 8-O-β-D-(6’-O-Malonylglucoside)
Physcion 8-O-β-D-(6’-O-Malonylglucoside)
Brand Name:
Vulcanchem
CAS No.:
1345826-33-6
VCID:
VC0052648
InChI:
InChI=1S/C25H24O13/c1-9-3-11-18(13(26)4-9)22(32)19-12(20(11)30)5-10(35-2)6-14(19)37-25-24(34)23(33)21(31)15(38-25)8-36-17(29)7-16(27)28/h3-6,15,21,23-26,31,33-34H,7-8H2,1-2H3,(H,27,28)
SMILES:
CC1=CC(=C2C(=C1)C(=O)C3=CC(=CC(=C3C2=O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O)OC)O
Molecular Formula:
C25H24O13
Molecular Weight:
532.454
Physcion 8-O-β-D-(6’-O-Malonylglucoside)
CAS No.: 1345826-33-6
Reference Standards
VCID: VC0052648
Molecular Formula: C25H24O13
Molecular Weight: 532.454
CAS No. | 1345826-33-6 |
---|---|
Product Name | Physcion 8-O-β-D-(6’-O-Malonylglucoside) |
Molecular Formula | C25H24O13 |
Molecular Weight | 532.454 |
IUPAC Name | 3-oxo-3-[[3,4,5-trihydroxy-6-(8-hydroxy-3-methoxy-6-methyl-9,10-dioxoanthracen-1-yl)oxyoxan-2-yl]methoxy]propanoic acid |
Standard InChI | InChI=1S/C25H24O13/c1-9-3-11-18(13(26)4-9)22(32)19-12(20(11)30)5-10(35-2)6-14(19)37-25-24(34)23(33)21(31)15(38-25)8-36-17(29)7-16(27)28/h3-6,15,21,23-26,31,33-34H,7-8H2,1-2H3,(H,27,28) |
Standard InChIKey | PLYZLMIGSHCAEW-UHFFFAOYSA-N |
SMILES | CC1=CC(=C2C(=C1)C(=O)C3=CC(=CC(=C3C2=O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O)OC)O |
Synonyms | 1-[[6-O-(2-Carboxyacetyl)-β-D-glucopyranosyl]oxy]-8-hydroxy-3-methoxy-6-methyl-9,10-anthracenedione |
Last Modified | Aug 20 2021 |
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